Cas no 91167-21-4 (Pyrimidine, 5-chloro-2-(1,1-dimethylethyl)-)

• Product Name: Pyrimidine, 5-chloro-2-(1,1-dimethylethyl)-
• CAS No: 91167-21-4
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 4307990
• PubChem ID: 14641437
• Update Time: 2025-04-24

Pyrimidine, 5-chloro-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-chloro-2-(1,1-dimethylethyl)-
• AKOS006302717
• 91167-21-4
• 2-TERT-BUTYL-5-CHLOROPYRIMIDINE
• SCHEMBL10220412
• AB59175
• 2-(tert-Butyl)-5-chloropyrimidine

• Inchi： 1S/C8H11ClN2/c1-8(2,3)7-10-4-6(9)5-11-7/h4-5H,1-3H3
• InChI Key： OSEOUUXZEQHQBX-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC=C(Cl)C=N1

Computed Properties

• Exact Mass: 170.0610761Da
• Monoisotopic Mass: 170.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų